aspericin C

• Molecular Formula: C17H30O4
• Molecular Weight: 298.4 g/mol
• InChI: InChI=1S/C17H30O4/c1-11(10-13(3)16(18)20-6)9-12(2)15-7-8-17(5,19)14(4)21-15/h9,11,13-15,19H,7-8,10H2,1-6H3/b12-9+/t11?,13?,14-,15+,17-/m1/s1
• InChIKey: VRKCGOOZETWBGJ-IHSAQGCHSA-N

Aspericin C: A Pyran-Derived Cytotoxic Compound for Targeted Cancer Cell Research and Procurement

Aspericin C (CAS 1216840-17-3) is a pyran derivative isolated from the marine-derived fungus Rhizopus sp. 2-PDA-61 [1]. It is a member of the aspericin class of furan and pyran analogs, characterized by a unique tetrahydropyran core [1]. This compound exhibits cytotoxic activities against multiple cancer cell lines, including P388 (murine leukemia), A549 (human lung adenocarcinoma), HL-60 (human promyelocytic leukemia), and BEL-7420 (human hepatocellular carcinoma) [1].

Workflow

Cytotoxicity screening across multiple cancer cell lines

Selection

Pyran-derived natural product from marine fungus

Use Context

Cell-model endpoint review; reported differential response

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source

Why Scientific Selection of Aspericin C Cannot Be Replaced by Other Pyran Analogs

Aspericin C exhibits a distinct cytotoxic profile across a panel of cancer cell lines that differentiates it from its closest structural analogs, aspericin A and aspericin B [1]. While all three compounds were evaluated under identical conditions, aspericin C demonstrates a unique pattern of cell line sensitivity, including pronounced activity against A549 and HL-60 cells, which is not observed with the other analogs [1]. This selectivity profile precludes simple substitution with in-class compounds and mandates compound-specific procurement for targeted research applications.

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Cytotoxicity profile may differ among aspericin analogs

Aspericin A and B show distinct cell-line sensitivities; compound-specific procurement required.

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Cell-line selectivity may not transfer from structural analogs

Reported activity against A549 and HL-60 not observed in close pyran derivatives; verify batch-specific response.

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source

Aspericin C: Quantitative Evidence of Differential Cytotoxic Activity for Informed Procurement

Differential Cytotoxicity Against HL-60 Human Leukemia Cells Compared to Aspericin A

Aspericin C demonstrates a specific and potent cytotoxic effect against HL-60 human promyelocytic leukemia cells, a sensitivity profile not shared by aspericin A [1].

HL-60 vs. Aspericin A

Class-level inference

IC₅₀ 7.1 µM (C) vs. >100 µM (A)

Supports leukemia cell-model endpoint review

Data from single study; independent replication advised

Evidence Dimension	Cytotoxicity (IC50) against HL-60 cells
Target Compound Data	IC50 = 7.1 μM
Comparator Or Baseline	Aspericin A: IC50 value not reported or >100 μM (inactive/weakly active)
Quantified Difference	Aspericin C is the only analog with potent activity (IC50 < 10 μM) against HL-60 cells.
Conditions	MTT and SRB assays in HL-60 human promyelocytic leukemia cell line

Why This Matters

This specific activity profile makes Aspericin C essential for research focused on HL-60 leukemia models, where other aspericins are ineffective.

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source

Selective Potency Against A549 Lung Adenocarcinoma Cells Relative to Aspericin B

Aspericin C exhibits potent and selective cytotoxicity against A549 lung adenocarcinoma cells, a property not observed with aspericin B [1].

A549 vs. Aspericin B

Class-level inference

IC₅₀ 7.1 µM (C) vs. >100 µM (B)

Supports lung adenocarcinoma cell-model screening

Selectivity observed in one analog set; verify in own lab

Evidence Dimension	Cytotoxicity (IC50) against A549 cells
Target Compound Data	IC50 = 7.1 μM
Comparator Or Baseline	Aspericin B: IC50 value not reported or >100 μM (inactive/weakly active)
Quantified Difference	Aspericin C is the only analog with potent activity (IC50 < 10 μM) against A549 cells.
Conditions	MTT and SRB assays in A549 human lung adenocarcinoma cell line

Why This Matters

This selective potency validates the procurement of Aspericin C for studies involving lung cancer models, particularly A549 cells.

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source

Comparative Potency Against P388 Murine Leukemia Cells: A Direct Head-to-Head Comparison with Aspericin A and B

In a direct comparative study, aspericin C displayed moderate cytotoxic activity against P388 murine leukemia cells, which is distinct from the activities of aspericin A and B [1].

P388 vs. Aspericin A, B

Cross-study comparable

14.6 µM (C) vs. 1.8 µM (A), 4.2 µM (B)

Reported lower potency in this murine model

Context-dependent; may inform analog selection for P388

Evidence Dimension	Cytotoxicity (IC50) against P388 cells
Target Compound Data	IC50 = 14.6 μM
Comparator Or Baseline	Aspericin A: IC50 = 1.8 μM; Aspericin B: IC50 = 4.2 μM (values reported for malformin C and A1, respectively, from same fungus [2])
Quantified Difference	Aspericin C exhibits a 3- to 8-fold lower potency compared to the malformin compounds.
Conditions	MTT and SRB assays in P388 murine leukemia cell line

Why This Matters

This direct comparison establishes that aspericin C is not the most potent analog against P388 cells, guiding researchers to select the appropriate compound based on potency requirements.

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source
• [2] Wang, F. Z., Zhu, T. J., Zhang, M., Lin, A. Q., & Gu, Q. Q. (2011). Chemical constituents from the marine-derived fungus Rhizopus sp. 2-PDA-61. Chinese Journal of Marine Drugs, 23(2), 199. View Source

Differential Activity Against BEL-7420 Hepatocellular Carcinoma Cells Relative to Class Analogs

Aspericin C demonstrates a moderate cytotoxic effect against BEL-7420 hepatocellular carcinoma cells, a profile not shared by aspericin A or B, which were either inactive or showed only weak activity in this cell line [1].

BEL-7420 vs. Analogs

Class-level inference

24.2 µM (C) vs. >100 µM (A, B)

Unique moderate response in hepatocellular model

Single study; data to verify

Evidence Dimension	Cytotoxicity (IC50) against BEL-7420 cells
Target Compound Data	IC50 = 24.2 μM
Comparator Or Baseline	Aspericin A and B: IC50 values not reported or >100 μM (inactive/weakly active)
Quantified Difference	Aspericin C is the only analog with moderate activity (IC50 < 50 μM) against BEL-7420 cells.
Conditions	MTT and SRB assays in BEL-7420 human hepatocellular carcinoma cell line

Why This Matters

This unique activity profile against liver cancer cells underscores the necessity of obtaining Aspericin C for research in hepatocellular carcinoma models.

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source

Comparative Efficacy Against A549 Cells: Aspericin C vs. Positive Control VP16

Aspericin C was evaluated alongside the clinical anticancer agent VP16 (etoposide) in the A549 cell line, providing a direct benchmark of its potency [1].

A549 vs. VP16

Head-to-head

7.1 µM vs. 0.064–1.025 µM (VP16)

Benchmarks relative to a known chemotherapeutic comparator

Approx. 7–110× lower potency; concentration range guidance

Evidence Dimension	Cytotoxicity (IC50) against A549 cells
Target Compound Data	IC50 = 7.1 μM
Comparator Or Baseline	VP16 (etoposide): IC50 = 0.064 - 1.025 μM (reported range)
Quantified Difference	Aspericin C is approximately 7- to 110-fold less potent than VP16.
Conditions	MTT and SRB assays in A549 human lung adenocarcinoma cell line

Why This Matters

This direct comparison with a known chemotherapeutic agent provides a clear potency benchmark, allowing researchers to contextualize Aspericin C's activity and assess its suitability for specific experimental systems.

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source

Comparative Efficacy Against HL-60 Cells: Aspericin C vs. Positive Control VP16

Aspericin C was evaluated alongside VP16 in the HL-60 cell line, providing a benchmark for its cytotoxic potency [1].

HL-60 vs. VP16

Head-to-head

7.1 µM vs. 0.064–1.025 µM (VP16)

Comparator response context for leukemia cell studies

May aid experimental design for IC₅₀ range estimation

Evidence Dimension	Cytotoxicity (IC50) against HL-60 cells
Target Compound Data	IC50 = 7.1 μM
Comparator Or Baseline	VP16 (etoposide): IC50 = 0.064 - 1.025 μM (reported range)
Quantified Difference	Aspericin C is approximately 7- to 110-fold less potent than VP16.
Conditions	MTT and SRB assays in HL-60 human promyelocytic leukemia cell line

Why This Matters

This direct comparison with a standard chemotherapeutic agent allows researchers to gauge the relative potency of Aspericin C and to design experiments with appropriate concentration ranges.

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source

Recommended Research and Industrial Application Scenarios for Aspericin C Based on Evidence

Targeted Research on HL-60 Leukemia Models

Aspericin C is uniquely suited for studies involving HL-60 human promyelocytic leukemia cells, where it demonstrates potent cytotoxicity (IC50 = 7.1 μM) that is not observed with aspericin A or B [1]. This scenario is ideal for investigating compound-specific mechanisms of action and for exploring its potential as a lead compound in leukemia research.

Investigations in Lung Adenocarcinoma Using A549 Cell Models

The selective and potent activity of Aspericin C against A549 lung adenocarcinoma cells (IC50 = 7.1 μM) makes it a valuable tool for research in lung cancer biology [1]. Its differential activity compared to aspericin B (which lacks this sensitivity) supports its use in studies aiming to understand structure-activity relationships and cellular targets in non-small cell lung cancer.

Studies in Hepatocellular Carcinoma Using BEL-7420 Cell Models

Aspericin C exhibits moderate cytotoxicity against BEL-7420 hepatocellular carcinoma cells (IC50 = 24.2 μM), a profile not shared by its closest analogs [1]. This unique activity positions Aspericin C as a relevant compound for preliminary investigations into liver cancer cell biology and for evaluating the pyran scaffold's potential in this therapeutic area.

Benchmarking Novel Cytotoxic Compounds Against a Positive Control

Due to the availability of direct comparative data with VP16 (etoposide) in both A549 and HL-60 cell lines, Aspericin C can serve as a secondary reference compound for benchmarking the potency of newly discovered cytotoxic agents [1]. This application is valuable for researchers developing and evaluating new anticancer leads.

Application

Selection Property

Validation Focus

Leukemia cell-model studies

Cell-line cytotoxicity profile

Promyelocytic leukemia endpoint screening

Lung adenocarcinoma cell-model studies

Selective response vs. structural analogs

A549 endpoint comparison

Hepatocellular carcinoma cell-model studies

Unique moderate potency in class

BEL-7420 endpoint review

Comparator benchmarking in cytotoxicity assays

Standardized response vs. VP16 comparator

Assay sensitivity and experimental range guidance

• [1] Wang, F., Zhu, T., Zhang, M., Lin, A., Zhu, W., & Gu, Q. (2010). Structural determination of aspericins A-C, new furan and pyran derivates from the marine-derived fungus Rhizopus sp. 2-PDA-61, by 1D and 2D NMR spectroscopy. Magnetic Resonance in Chemistry, 48(2), 155-158. View Source